Cas no 1448058-62-5 (1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1448058-62-5
• MF: C₁₃H₁₃N₅O₂
• MW: 271.274621725082
• CID: 5855998
• PubChem ID: 71806531
• Update Time: 2025-06-07

1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide
• 1-methyl-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)triazole-4-carboxamide
• 1448058-62-5
• F6436-1254
• AKOS024559282

• Inchi： 1S/C13H13N5O2/c1-18-7-11(16-17-18)13(20)14-9-3-4-10-8(6-9)2-5-12(19)15-10/h3-4,6-7H,2,5H2,1H3,(H,14,20)(H,15,19)
• InChI Key： PDQRMXVHBAHOST-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(C1=CN(C)N=N1)=O

Computed Properties

• Exact Mass: 271.10692467g/mol
• Monoisotopic Mass: 271.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 88.9Ų

Additional information on 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1448058-62-5)

The compound 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1448058-62-5, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of a tetrahydroquinoline scaffold combined with a triazole moiety suggests a dual functionality that could be exploited for various biological interactions. Such structural motifs are often explored for their ability to modulate enzyme activity and receptor binding, making this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities. The tetrahydroquinoline core is particularly noteworthy, as it is found in several bioactive natural products and has been extensively studied for its pharmacological properties. For instance, derivatives of tetrahydroquinoline have shown promise in the treatment of neurological disorders and infectious diseases. The incorporation of a triazole ring into this framework introduces additional possibilities for hydrogen bonding and electronic interactions with biological targets. This combination of structural elements makes 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide an intriguing molecule for drug discovery efforts.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. Triazoles are known for their stability and versatility in forming hydrogen bonds, which can enhance binding affinity to biological targets. Moreover, the tetrahydroquinoline scaffold is associated with significant pharmacological activity across multiple therapeutic areas. For example, certain tetrahydroquinoline derivatives have demonstrated efficacy in inhibiting enzymes such as kinases and phosphodiesterases. The compound in question (1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide) may leverage these properties to exhibit novel mechanisms of action.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazole ring into the tetrahydroquinoline backbone requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed coupling reactions have been instrumental in achieving this goal. These methods not only improve efficiency but also allow for the introduction of functional groups at specific positions within the molecule. Such precision is crucial for optimizing biological activity and minimizing off-target effects.

From a computational chemistry perspective, the molecular structure of 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1H-1,2,3-triazole-4-carboxamide has been subjected to rigorous virtual screening to identify potential binding interactions with biological targets. Molecular docking studies suggest that this compound may interact with proteins involved in inflammatory pathways and metabolic disorders. These findings are consistent with preliminary experimental data indicating that derivatives of tetrahydroquinoline have anti-inflammatory properties. Further validation through in vitro assays will be necessary to confirm these hypotheses.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural complexity and known bioactivity of its components, 1-methyl-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yi)-1H - 1 , 23 triazole - 4 - carboxamide (CAS No . 1448058 -62 -5) may find utility in treating conditions such as cancer , neurodegenerative diseases , and autoimmune disorders . Preclinical studies are currently underway to evaluate its efficacy and safety profile . These investigations will provide critical insights into its mechanism of action and potential clinical applications .

In conclusion, 1 - methyl - N - ( 2 - oxo - 12 , 34 - tetrahy droquino lin -6 - yl ) - 11 H -12 ,13 triazole -44 carboxamide (CAS No .1448058 -62 -5) is a structurally fascinating molecule with significant potential in medicinal chemistry . Its unique combination of functional groups , coupled with promising preclinical data, makes it an exciting candidate for further research . As our understanding of biological pathways continues to evolve , compounds like this one will play an increasingly important role in developing innovative therapies . The continued exploration of its pharmacological properties will undoubtedly contribute valuable insights into disease mechanisms and treatment strategies.